Cas no 51023-66-6 (2-Nonenoic acid, 9-(1,1-dimethylethoxy)-3,7-dimethyl-, ethyl ester)

2-Nonenoic acid, 9-(1,1-dimethylethoxy)-3,7-dimethyl-, ethyl ester structure
51023-66-6 structure
Product Name:2-Nonenoic acid, 9-(1,1-dimethylethoxy)-3,7-dimethyl-, ethyl ester
CAS No:51023-66-6
MF:C17H32O3
MW:284.43418598175
CID:363575
PubChem ID:71366363
Update Time:2025-04-19

2-Nonenoic acid, 9-(1,1-dimethylethoxy)-3,7-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Nonenoic acid, 9-(1,1-dimethylethoxy)-3,7-dimethyl-, ethyl ester
    • ethyl 3,7-dimethyl-9-[(2-methylpropan-2-yl)oxy]non-2-enoate
    • 51023-66-6
    • DTXSID40789726
    • Ethyl 9-tert-butoxy-3,7-dimethylnon-2-enoate
    • Inchi: 1S/C17H32O3/c1-7-19-16(18)13-15(3)10-8-9-14(2)11-12-20-17(4,5)6/h13-14H,7-12H2,1-6H3
    • InChI Key: CUIDDAYXQKJCCH-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)CCC(C)CCCC(=CC(=O)OCC)C

Computed Properties

  • Exact Mass: 284.23526
  • Monoisotopic Mass: 284.23514488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 11
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.9
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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